Cas no 90203-76-2 (1-Azabicyclo[3.2.1]octane,3-methyl-)

1-Azabicyclo[3.2.1]octane,3-methyl- structure
90203-76-2 structure
Product Name:1-Azabicyclo[3.2.1]octane,3-methyl-
CAS No:90203-76-2
MF:C8H15N
MW:125.211402177811
CID:798123
PubChem ID:20679129
Update Time:2025-04-19

1-Azabicyclo[3.2.1]octane,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.1]octane,3-methyl-
    • 1-Azabicyclo[3.2.1]octane,3-methyl-(7CI)
    • 3-methyl-1-azabicyclo[3.2.1]octane
    • 4-METHYL-1-AZABICYCLO[3.2.1]OCTANE
    • DTXSID50609360
    • 90203-76-2
    • SCHEMBL21095750
    • Inchi: 1S/C8H15N/c1-7-4-8-2-3-9(5-7)6-8/h7-8H,2-6H2,1H3
    • InChI Key: OUKQXOAUNXUAKO-UHFFFAOYSA-N
    • SMILES: N12CCC(CC(C)C1)C2

Computed Properties

  • Exact Mass: 125.120449483g/mol
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 3.2Ų
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